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Compound of Interest

Compound Name: KY-04031

Cat. No.: B15602889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of KY-04031, a novel small molecule

inhibitor of p21-activated kinase 4 (PAK4). Discovered through high-throughput screening, KY-
04031 presents a unique chemical scaffold for the development of anti-cancer therapeutics

targeting the PAK4 signaling pathway. This document details the quantitative data associated

with KY-04031's inhibitory activity, outlines the experimental methodologies for its

characterization, and visualizes the intricate signaling pathways involved.

Core Data Summary
The inhibitory potency of KY-04031 against its primary target, PAK4, has been quantitatively

determined through in vitro kinase assays. The key data point is its half-maximal inhibitory

concentration (IC50), which represents the concentration of the inhibitor required to reduce the

enzyme's activity by 50%.
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Mechanism of Action and Signaling Pathways
KY-04031 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the

PAK4 kinase domain.[1][2] This binding event prevents the phosphorylation of downstream

substrates, thereby disrupting the signaling cascades that promote cancer cell proliferation,

survival, and metastasis. The PAK4 signaling pathway is a complex network that integrates

signals from various upstream activators, such as Cdc42, and relays them to a multitude of

downstream effectors.

The following diagram illustrates the central role of PAK4 in oncogenic signaling and the point

of intervention for KY-04031.
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Caption: PAK4 Signaling Pathway and Inhibition by KY-04031.

Experimental Protocols
The characterization of KY-04031 involved a series of robust in vitro assays. The following

sections provide detailed methodologies for these key experiments.
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High-Throughput Screening (HTS)
The discovery of KY-04031 was facilitated by a high-throughput screening campaign designed

to identify inhibitors of PAK4 kinase activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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